(4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol

Protocols & Analytical Methods

Application Notes & Protocols: (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol as a Novel Photocleavable Protecting Group

I. Introduction: Precision Control with Light

In the intricate fields of multi-step organic synthesis, drug delivery, and cell biology, the ability to control the reactivity of a functional group with spatiotemporal precision is paramount. Photolabile protecting groups (PPGs), or "photocages," are molecular tools that offer this control.[1][2] By masking a reactive functional group with a light-sensitive moiety, chemists can render it inert to various chemical conditions. The subsequent application of light, a traceless and non-invasive reagent, triggers the cleavage of the protecting group, liberating the original functional group at a desired time and location.[1][2]

The ortho-nitrobenzyl scaffold is the most widely utilized and extensively studied class of PPGs.[3][4] The molecule at the center of this guide, (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol , is a specialized derivative of this class. It is built upon the well-established 4,5-dimethoxy-2-nitrobenzyl (DMNB) chromophore, which is known for its favorable photochemical properties.[5][6] The addition of a p-tolyl group at the benzylic position is a strategic modification designed to modulate the parent molecule's characteristics, such as:

• Lipophilicity: Increasing solubility in nonpolar organic solvents and facilitating passage through biological membranes.

• Photochemical Properties: Potentially influencing the quantum yield and kinetics of photocleavage.

• Byproduct Characteristics: Modifying the properties of the resulting nitrosoketone byproduct.

This document serves as a comprehensive technical guide to the application of this novel protecting group, providing a theoretical framework, plausible synthesis, and detailed experimental protocols for its use.

II. Mechanism of Photocleavage: The Norrish Type II Pathway

The photochemical release mechanism for 2-nitrobenzyl-based PPGs is a well-documented intramolecular hydrogen abstraction, classified as a Norrish Type II reaction.[1] The process unfolds in a series of rapid steps upon irradiation with UV light, typically in the 340-365 nm range.[7][8]

• Photoexcitation: The molecule absorbs a photon, promoting the nitro group to an excited triplet state.

• Intramolecular Hydrogen Abstraction: The excited nitro group abstracts a hydrogen atom from the benzylic carbon, forming a diradical intermediate.

• Rearrangement to aci-Nitro Intermediate: This diradical rapidly rearranges to form an aci-nitro intermediate, which is a key transient species in the reaction.[9]

• Cyclization and Cleavage: The aci-nitro intermediate cyclizes and subsequently fragments, releasing the protected substrate (ROH).

• Byproduct Formation: This process concurrently forms an inert 2-nitroso ketone byproduct, in this case, 4,5-dimethoxy-2-nitroso-p-tolylketone.

The dimethoxy substituents on the aromatic ring help to red-shift the absorption maximum to longer, less damaging wavelengths compared to the parent 2-nitrobenzyl group, making it more suitable for biological applications.[4]

Caption: The Norrish Type II mechanism for photocleavage.

III. Synthesis of the Photocleavable Moiety

The title compound is not widely commercially available as a protecting group reagent. Therefore, its synthesis from common starting materials is a necessary first step. A plausible and efficient synthetic route begins with 4,5-dimethoxy-2-nitrotoluene.

Part A: Synthesis of (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol

• Oxidation to Aldehyde: The methyl group of 4,5-dimethoxy-2-nitrotoluene is first oxidized to an aldehyde. This can be achieved using various methods, such as chromium trioxide or, for a milder approach, ceric ammonium nitrate (CAN).

• Grignard Reaction: The resulting 4,5-dimethoxy-2-nitrobenzaldehyde is then reacted with a Grignard reagent, p-tolylmagnesium bromide, in an anhydrous ether solvent like THF or diethyl ether. An aqueous workup will yield the desired secondary alcohol, (4,5-dimethoxy-2-nitrophenyl)(p-tolyl)methanol.

Part B: Activation of the Alcohol for Protection Reactions

To be used as a protecting group for alcohols, amines, or other nucleophiles, the synthesized methanol derivative must be converted into a more reactive form, typically a halide.

• Conversion to Bromide: The alcohol can be converted to the corresponding bromide, (4,5-dimethoxy-2-nitrophenyl)(p-tolyl)methyl bromide, using a reagent like phosphorus tribromide (PBr₃) or carbon tetrabromide (CBr₄) with triphenylphosphine (PPh₃). This bromide is now an active electrophile for the protection step.

Note: This bromide reagent is expected to be sensitive to light and moisture and should be stored under an inert atmosphere in the dark at low temperatures.

IV. Experimental Protocols

Safety Precaution: Always handle nitroaromatic compounds and strong bases/acids in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Protect all light-sensitive compounds from ambient light by wrapping reaction vessels in aluminum foil.

Protocol 1: Protection of a Model Alcohol

This protocol describes the etherification of a primary alcohol using the activated photocleavable bromide.

• Objective: To protect a primary alcohol (e.g., 1-octanol) with the (4,5-dimethoxy-2-nitrophenyl)(p-tolyl)methyl group.

• Rationale: A strong base is required to deprotonate the alcohol, forming an alkoxide that can then act as a nucleophile to displace the bromide from the protecting group. Sodium hydride (NaH) is a common and effective choice for this purpose. Anhydrous DMF is an excellent polar aprotic solvent for this type of Sₙ2 reaction.

Materials:

• Substrate alcohol (e.g., 1-octanol)

• (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methyl bromide (1.1 eq)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Preparation: Under an inert atmosphere (N₂ or Ar), add the substrate alcohol (1.0 eq) to a flame-dried, foil-wrapped round-bottom flask containing anhydrous DMF (approx. 0.1 M concentration).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add the sodium hydride portion-wise. Allow the mixture to stir at 0 °C for 30 minutes. Gas evolution (H₂) should be observed.

• Coupling: Dissolve the photocleavable bromide (1.1 eq) in a minimal amount of anhydrous DMF and add it dropwise to the reaction mixture at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the starting material is consumed, cool the flask back to 0 °C and cautiously quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl.

• Extraction: Transfer the mixture to a separatory funnel and dilute with ethyl acetate and water. Separate the layers. Wash the organic layer sequentially with water (2x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., hexanes/ethyl acetate gradient) to yield the pure protected alcohol.

Protocol 2: Photochemical Deprotection

This protocol details the light-induced cleavage of the protecting group to regenerate the free alcohol.

• Objective: To release the parent alcohol from its protected form using UV irradiation.

• Rationale: Irradiation at a wavelength corresponding to the absorbance maximum of the nitroaromatic chromophore (~350-365 nm) will initiate the cleavage mechanism. The choice of solvent is critical; it must be transparent at the irradiation wavelength and be a good solvent for the substrate. A buffer may be required for pH-sensitive substrates as the reaction can sometimes produce acidic byproducts.[10]

Materials:

• Protected alcohol substrate

• Spectroscopic grade solvent (e.g., Methanol, Acetonitrile, or a buffered aqueous solution)

• Photochemical reactor or a suitable UV lamp (e.g., medium-pressure mercury lamp) with a wavelength filter (e.g., Pyrex to cut off wavelengths <300 nm)

• Reaction vessel (e.g., quartz or borosilicate glass tube)

Caption: General experimental workflow for photocleavage.

Procedure:

• Solution Preparation: Prepare a dilute solution (e.g., 1-10 mM) of the protected substrate in a suitable UV-transparent solvent. For biological applications, a buffered solution like PBS (pH 7.4) may be used.

• Setup: Transfer the solution to the reaction vessel. If the reaction is oxygen-sensitive, degas the solution by bubbling with N₂ or Ar for 15-20 minutes. Place the vessel in the photochemical reactor. If using a lamp, ensure the vessel is at a consistent distance from the source.[10] A cooling fan may be necessary to maintain ambient temperature.[10]

• Irradiation: Irradiate the solution with a filtered UV lamp (λ ≈ 350-365 nm). Monitor the progress of the deprotection by TLC or HPLC, observing the disappearance of the starting material and the appearance of the deprotected alcohol and the colored nitroso byproduct.

• Workup: Once the reaction is complete (typically 0.5 to 4 hours), remove the solvent under reduced pressure.[11]

• Purification: The resulting crude material can be purified by standard methods. Often, the deprotected product and the nitroso byproduct have very different polarities, allowing for easy separation by silica gel chromatography.

V. Data Summary and Characteristics

Property	Typical Value / Characteristic	Rationale & Significance
λmax (Absorbance)	~350 - 365 nm	The dimethoxy groups shift the absorbance to longer, less phototoxic wavelengths, ideal for biological systems.[4]
Quantum Yield (Φ)	0.01 - 0.1	Represents the efficiency of the photoreaction. While seemingly low, it is typical for nitrobenzyl groups and sufficient for most applications.[12]
Cleavage Products	Free Substrate + Nitrosoketone	The nitroso byproduct is generally considered biologically inert but is highly colored and can act as an internal filter, absorbing light and potentially slowing the reaction over time.[3][12]
Solubility	Enhanced in nonpolar media	The p-tolyl group significantly increases lipophilicity compared to the standard DMNB group.
Orthogonality	High	Cleavage is initiated by light, making it orthogonal to most chemical reagents used in synthesis (e.g., acids, bases, redox agents).[1]

VI. Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Protection Reaction	Incomplete deprotonation of the alcohol; Inactive bromide reagent.	Ensure NaH is fresh and handled under strictly anhydrous conditions. Synthesize fresh bromide reagent before use.
Slow or Incomplete Deprotection	Insufficient light intensity; Solution too concentrated ("inner filter" effect); Incorrect wavelength.	Move the lamp closer or use a more powerful lamp. Dilute the reaction mixture. Ensure the light source and filters are appropriate for a ~350 nm wavelength.
Substrate Degradation	Irradiation with wavelengths that are too short (<300 nm); Substrate is inherently light-sensitive.	Use a Pyrex or uranium glass filter to block short-wavelength UV. Run a control experiment by irradiating the unprotected substrate.
Low Isolated Yield	Adsorption of polar product onto glassware; Difficult chromatographic separation.	Silylate glassware before use if working with precious material. Optimize the purification solvent system.

VII. References

• Wikipedia. (n.d.). Photolabile protecting group. Retrieved from [Link]

• Klán, P., Å olomek, T., Bochet, C. G., Blanc, A., Givens, R., Rubina, M., Popik, V., Kostikov, A., & Wirz, J. (2013). Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews, 113(1), 119-191.

• Il'ichev, Y. V., Schwörer, M. A., & Wirz, J. (2004). Photochemical Reaction Mechanisms of 2-Nitrobenzyl Compounds: Methyl Ethers and Caged ATP. Journal of the American Chemical Society, 126(14), 4581-4595.

• Ju, J., Li, Z., & Bi, L. (2003). Photocleavage of a 2-nitrobenzyl linker bridging a fluorophore to the 5' end of DNA. Proceedings of the National Academy of Sciences, 100(2), 409-413.

• Pelliccioli, A. P., & Wirz, J. (2002). Photoremovable protecting groups: reaction mechanisms and applications. Photochemical & Photobiological Sciences, 1(7), 441-458.

• Singh, B. K., & De, S. (2018). Development of Photolabile Protecting Groups and their Application to the Optochemical Control of Cell Signaling. Current opinion in chemical biology, 42, 128-137.

• Kele, P. (2022). Photoremovable Protecting Groups. Molecules, 27(13), 4210.

• Givens, R. S., & Wirz, J. (2013). Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews, 113(1), 119-191.

• Li, Z., & Bi, L. (2003). Photocleavage of a 2-nitrobenzyl linker bridging a fluorophore to the 5' end of DNA. Proceedings of the National Academy of Sciences of the United States of America, 100(2), 409-413.

• Bochet, C. G. (2002). 2.4 Photocleavable Protecting Groups. Houben-Weyl Methods of Organic Chemistry, Vol. E 22a, 105-124.

• Rakauskaitė, D., & Gothelf, K. V. (2021). Selective immunocapture and light-controlled traceless release of transiently caged proteins. STAR Protocols, 2(2), 100516.

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Willner, I. (2017). Photocleavable Ortho-Nitrobenzyl-Protected DNA Architectures and Their Applications. Chemical Reviews, 117(6), 4536-4601.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Crucial Role of (4,5-Dimethoxy-2-nitrophenyl)methanol in Modern Pharmaceutical Intermediate Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Photoprocesses of Molecules with 2-Nitrobenzyl Protecting Groups and Caged Organic Acids. Retrieved from [Link]

• Blanc, A., & Bochet, C. G. (2002). Wavelength-Controlled Orthogonal Photolysis of Protecting Groups. The Journal of Organic Chemistry, 67(16), 5567-5577.

• Le, F., & Konig, B. (2023). Benzoyldiisopropylchlorosilane: a visible light photocleavable alcohol protecting group. Chemical Science, 14(40), 11181-11186.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring the Versatility of (4,5-Dimethoxy-2-nitrophenyl)methanol in Organic Chemistry Building Blocks. Retrieved from [Link]

• Klán, P., & Šolomek, T. (2013). Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews, 113(1), 119-191.

• ResearchGate. (n.d.). Photolabile Protecting Groups: Structure and Reactivity. Retrieved from [Link]

• ResearchGate. (n.d.). 4,5-Dimethoxy-2-nitroacetophenone. Retrieved from [Link]

• Uppu, R. M., & Martin, S. M. (2008). N-(4-Methoxy-2-nitrophenyl)acetamide. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 12), o2408.

Sources

• 1. Photolabile protecting group - Wikipedia [en.wikipedia.org]
• 2. Photoremovable Protecting Groups | MDPI [mdpi.com]
• 3. Applications of p-hydroxyphenacyl (pHP) and coumarin-4-ylmethyl photoremovable protecting groups - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Photocleavable Ortho-Nitrobenzyl-Protected DNA Architectures and Their Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Selective immunocapture and light-controlled traceless release of transiently caged proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Photocleavage of a 2-nitrobenzyl linker bridging a fluorophore to the 5′ end of DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Photocleavage of a 2-nitrobenzyl linker bridging a fluorophore to the 5' end of DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. Thieme E-Books & E-Journals [thieme-connect.de]
• 12. pubs.acs.org [pubs.acs.org]

Application Note: Wavelength Optimization for Uncaging (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methyl Derivatives

Executive Summary & Scope

This technical guide details the optimization of light sources for uncaging substrates protected by the (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methyl group. While standard 4,5-dimethoxy-2-nitrobenzyl (DMNB) cages are traditionally uncaged at 365 nm , the addition of the p-tolyl group at the benzylic position creates a secondary alcohol derivative. This structural modification alters the photokinetics, often enhancing the quantum yield (

) due to the stabilization of the radical intermediates, but also slightly shifting the absorption profile.

This guide provides protocols to:

• Characterize the specific absorption profile of your DMNB-Tol conjugate.

• Compare uncaging efficiency (Action Cross-Section,

  ) at 365 nm (UV) vs. 405 nm (Violet) .

• Implement Two-Photon Excitation (2PE) protocols for high-precision release.

Photophysical Mechanism[1]

The uncaging of DMNB-Tol proceeds via a Norrish Type II mechanism. Upon photon absorption, the nitro group abstracts the benzylic hydrogen (made more labile by the p-tolyl substituent), leading to an aci-nitro intermediate. Hydrolysis of this intermediate releases the free substrate and a nitroso-ketone byproduct.

Figure 1: Photolysis Pathway

The following diagram illustrates the critical intermediates.[1] Note that the p-tolyl group stabilizes the benzylic radical, potentially increasing the quantum yield compared to primary DMNB cages.

Caption: Mechanism of DMNB-Tol photolysis. The p-tolyl group accelerates H-abstraction via radical stabilization.

Wavelength Selection Strategy

The "Action Cross-Section" (

) is the product of the molar extinction coefficient ( ) and the quantum yield ( ). Optimization requires balancing (how well it absorbs) with light source intensity ( ) and tissue penetration.

Wavelength	(M⁻¹cm⁻¹)	Source Availability	Cytotoxicity	Penetration	Recommendation
365 nm	~4,000 - 5,000 (Peak)	UV LEDs, Hg Lamps	High	Poor (<100 µm)	In vitro / Surface
405 nm	~100 - 400 (Tail)	Laser Diodes (High Power)	Moderate	Moderate	Live Cell / Confocal
720 nm	~0.1 GM (2PE)	Ti:Sapphire Laser	Low	Excellent (>500 µm)	Deep Tissue / Slice

Critical Insight: The "405 nm Advantage"

Although

is significantly lower than , modern 405 nm laser diodes can deliver power densities 100x higher than standard UV LEDs. Since the photoreaction is linear (1-photon), the reaction rate . Therefore, high-intensity 405 nm light often outperforms low-intensity 365 nm light in biological contexts due to superior optics and lower background autofluorescence.

Experimental Protocols

Protocol A: Determination of Photolysis Quantum Yield ( )

Objective: Determine the intrinsic efficiency of the DMNB-Tol cage.

Materials:

• Sample: 50 µM DMNB-Tol-Substrate in buffer/ACN (1:1).

• Standard: Potassium Ferrioxalate (chemical actinometer).

• Light Source: 365 nm LED (calibrated).

• Analysis: HPLC-UV or LC-MS.

Step-by-Step:

• Actinometry: Irradiate the Ferrioxalate standard for defined intervals (

  s) to calculate the photon flux ( , mol photons/s) of your setup.

• Sample Irradiation: Place 100 µL of DMNB-Tol sample in a quartz cuvette. Irradiate for time points

  min.

• Quantification: Inject samples into HPLC. Monitor the disappearance of the caged peak and appearance of the free substrate.

• Calculation:

  Note: For DMNB-Tol, expect . If , check for solvent quenching (e.g., thiols).

Protocol B: Wavelength-Dependent Uncaging (Action Cross-Section)

Objective: Compare 365 nm vs. 405 nm efficiency to select the optimal source for your specific experiment.

Workflow Diagram:

Caption: Workflow for determining the optimal excitation wavelength.

Procedure:

• Absorbance Scan: Measure absorbance (

  ) of a 100 µM solution. Record and .

• Normalization: Adjust the power of your 405 nm source so the photon flux matches the 365 nm source, OR measure power precisely to normalize mathematically.

• Irradiation: Irradiate separate aliquots at 365 nm and 405 nm.

• Plotting: Plot

  vs. Energy Dose (J/cm²).

• Result: The slope of the line represents the photochemical efficiency.

  • Insight: If the 405 nm slope is > 10% of the 365 nm slope, 405 nm is preferred for live-cell imaging due to reduced toxicity.

Protocol C: Two-Photon Uncaging (2PE)

Objective: Spatially restricted uncaging (focal volume < 1 fL).

• Setup: Tunable Ti:Sapphire laser (e.g., Mai Tai) coupled to a confocal microscope.

• Wavelength: Tune laser to 720 nm . (DMNB 2PE cross-section peaks near

  ).

• Power: Start at 5 mW (at sample). Excessive power (>20 mW) can cause thermal damage or photodamage independent of uncaging.

• Scanning: Use "ROI scanning" mode. Dwell time should be 10-50 µs/pixel.

• Validation: If the substrate is fluorescent (or co-loaded with a dye), monitor the fluorescence change in the ROI vs. background.

Troubleshooting & Controls

Issue	Probable Cause	Solution
Slow Uncaging	Inner Filter Effect	Reduce concentration to OD < 0.1 at excitation .
No Release	Hydrolysis Failure	Ensure pH > 6.0. The aci-nitro decay is pH-dependent.
Side Reactions	Thiol Quenching	DMNB byproducts can react with cysteines. Add 1 mM DTT as a scavenger if compatible.
Precipitation	Solubility	The nitroso-ketone byproduct is insoluble. Add cyclodextrin or use <10 µM conc.

References

• Klán, P., et al. (2013). "Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy." Chemical Reviews, 113(1), 119-191. Link

• Ellis-Davies, G. C. R. (2007). "Caged compounds: photorelease technology for control of cellular chemistry and physiology." Nature Methods, 4, 619–628. Link

• Aujard, I., et al. (2006). "o-Nitrobenzyl Photolabile Protecting Groups with Red-Shifted Absorption: Syntheses and Uncaging Cross-Sections for One- and Two-Photon Excitation." Chemistry - A European Journal, 12(26), 6865-6879. Link

• Il'ichev, Y. V., et al. (2004). "Photochemical Reaction Mechanisms of 2-Nitrobenzyl Compounds: Methyl Ethers and Caged ATP." Journal of the American Chemical Society, 126(14), 4581-4595. Link

• Specht, A., et al. (2006). "New Photoremovable Protecting Groups for Carboxylic Acids with High Photolytic Efficiencies at Near-UV Irradiation." Tetrahedron, 62(20), 4814-4820. Link

Sources

• 1. Theoretical Study of the Photolysis Mechanisms of Methylpentaphenyldimetallanes (Ph3MM′Ph2Me; M, M′ = Si and Ge) - PMC [pmc.ncbi.nlm.nih.gov]

Preparation of photo-responsive hydrogels using (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol

Executive Summary

This application note details the protocol for synthesizing and utilizing (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol (DMNPTM) as a critical photo-trigger in responsive hydrogel systems. Unlike generic o-nitrobenzyl derivatives, the inclusion of the p-tolyl group at the benzylic position enhances the quantum yield of photocleavage and stabilizes the reaction intermediates, offering superior control for spatiotemporal manipulation.

This guide covers the conversion of the DMNPTM precursor into a polymerizable acrylate monomer, the formulation of the hydrogel, and the validation of its photo-responsive degradation properties.

Target Applications:

• 4D Cell Culture: Spatiotemporal control of cell adhesive ligands.

• Controlled Drug Delivery: Light-triggered release of encapsulated payloads.

• Microfluidics: Photo-ablation of hydrogel valves.

Chemical Basis & Mechanism[1]

The core mechanism relies on the Norrish Type II photoreaction. Upon irradiation with near-UV light (365 nm), the o-nitrobenzyl moiety undergoes an intramolecular redox rearrangement.

• Excitation: The nitro group absorbs a photon, transitioning to an excited triplet state.

• Hydrogen Abstraction: The excited nitro oxygen abstracts a benzylic hydrogen (made more labile by the p-tolyl substituent).

• Rearrangement: The resulting aci-nitro intermediate rearranges into a hemiacetal.

• Cleavage: The hemiacetal collapses, cleaving the ester bond that tethers the hydrogel network, releasing a nitroso-ketone byproduct and a carboxylic acid on the polymer backbone.

Why (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol?

• Red-Shifted Absorption: The dimethoxy substitution shifts absorption toward 365 nm, avoiding deep-UV damage to biological samples.

• Enhanced Efficiency: The p-tolyl group stabilizes the benzylic radical intermediate, often improving cleavage kinetics compared to unsubstituted analogs.

Figure 1: Photocleavage Mechanism[2]

Caption: Mechanism of Norrish Type II photocleavage triggering hydrogel degradation.

Experimental Protocols

Phase 1: Monomer Synthesis (Acrylation)

Before hydrogel formation, the alcohol functionality of DMNPTM must be converted into a polymerizable acrylate group.

Reagents:

• (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol (1.0 eq)

• Acryloyl chloride (1.2 eq)

• Triethylamine (TEA) (1.5 eq)

• Dichloromethane (DCM) (Anhydrous)[1]

• 4-Dimethylaminopyridine (DMAP) (0.1 eq, catalyst)

Protocol:

• Dissolution: In a flame-dried round-bottom flask under Argon, dissolve 1.0 g of DMNPTM in 20 mL anhydrous DCM.

• Base Addition: Add TEA (1.5 eq) and DMAP (0.1 eq). Cool the mixture to 0°C in an ice bath.

• Acrylation: Dropwise add Acryloyl Chloride (1.2 eq) dissolved in 5 mL DCM over 15 minutes. The solution may turn slightly yellow/orange.

• Reaction: Allow to warm to room temperature and stir for 12 hours in the dark (wrap flask in aluminum foil).

• Workup: Quench with saturated NaHCO₃ solution. Extract with DCM (3x).[1] Wash organic layer with brine, dry over MgSO₄, and concentrate in vacuo.

• Purification: Purify via silica gel flash chromatography (Hexane:Ethyl Acetate gradient).

  • Target Product:(4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methyl acrylate (DMNPTM-Ac) .

  • Validation: Verify via ¹H-NMR (look for acrylate vinyl protons at 5.8–6.4 ppm and the benzylic proton shift).

Phase 2: Hydrogel Fabrication

We will synthesize a PEG-based hydrogel where DMNPTM-Ac serves as a pendant photo-caged group or, if a di-acrylate linker is synthesized (using a diisocyanate), as a degradable crosslinker. Here, we describe the pendant drop-off method (e.g., releasing a drug) or solubilization (if copolymerized with hydrophobic monomers).

Formulation (Photo-Degradable Crosslinker Strategy): Note: To make the gel degradable, DMNPTM is typically used as a linker between two polymerizable groups. However, for this specific mono-alcohol, we often use it to "cage" a functionality or synthesize a dimer. Below is the protocol for a Photo-Tunable Hydrogel where the monomer modulates swelling.

Reagents:

• Monomer A: PEG-Diacrylate (PEGDA, Mn=700) - Structural Backbone

• Monomer B: DMNPTM-Ac (Synthesized above) - Photo-responsive Unit

• Photoinitiator: Lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP)

• Solvent: PBS (pH 7.4)

Protocol:

• Pre-polymer Solution:

  • Prepare a 10% (w/v) solution of PEGDA in PBS.

  • Add DMNPTM-Ac (10–20 mM final concentration). Note: DMNPTM-Ac is hydrophobic; add a small amount of DMSO (up to 10% v/v) if solubility is an issue.

  • Add LAP photoinitiator (0.05% w/v).

• Casting: Pipette 50 µL of the solution into a Teflon mold or between glass slides with 1 mm spacers.

• Curing (Crosslinking): Irradiate with Visible Light (405 nm) for 2–5 minutes.

  • Crucial: Use 405 nm for curing to avoid premature cleavage of the nitrobenzyl group (which cleaves at 365 nm). LAP is efficient at 405 nm.

• Washing: Wash hydrogels 3x with PBS to remove unreacted monomer.

Figure 2: Experimental Workflow

Caption: Step-by-step workflow from chemical synthesis to functional application.

Characterization & Validation

Quantitative Analysis Table

Parameter	Method	Expected Outcome
Monomer Purity	¹H-NMR (CDCl₃)	>95% purity; distinct vinyl peaks.
Gelation Time	Rheology (Time sweep)	G' > G'' crossover within 60s at 10 mW/cm² (405 nm).
Photocleavage Kinetics	UV-Vis Spectroscopy	Decrease in peak at ~350 nm; appearance of nitroso peak.
Mass Loss	Gravimetric Analysis	Mass decreases upon 365 nm irradiation (if used as crosslinker).
Swelling Ratio	Weight (Wet/Dry)	Swelling increases after cleavage (if hydrophobic group is removed).

Protocol for Photocleavage Verification:

• Place the hydrogel in a quartz cuvette filled with PBS.

• Irradiate with a UV LED (365 nm, 10 mW/cm²).

• Measure UV-Vis absorbance of the supernatant every 5 minutes.

• Monitor the release of the p-tolyl ketone derivative or the change in gel opacity.

Troubleshooting Guide

• Issue: Premature Cleavage during Synthesis.

  • Cause: Exposure to ambient UV light.

  • Fix: Perform all synthesis steps in amber glassware or wrap vessels in foil. Work under yellow light if possible.

• Issue: Monomer Precipitation in Hydrogel.

  • Cause: DMNPTM-Ac is hydrophobic.

  • Fix: Incorporate cyclodextrin to solubilize the monomer or increase DMSO content (up to 20% is usually tolerated by PEG gels).

• Issue: Slow Gelation.

  • Cause: Oxygen inhibition or nitro-group quenching.

  • Fix: Degas solutions with Nitrogen/Argon for 10 mins prior to casting. Increase LAP concentration slightly.

References

• Kasko, A. M., et al. (2006). "Degradable Poly(ethylene glycol) Hydrogels for 2D and 3D Cell Culture." Macromolecules. Link

  • Context: Foundational protocol for nitrobenzyl-PEG hydrogels.

• Amsden, J. J., et al. (2009). "Photo-responsive hydrogels for controlled drug delivery." Chemical Reviews. Link

  • Context: Detailed mechanisms of photocleavage in polymer networks.

• Bochet, C. G. (2001).[1] "Photolabile protecting groups and linkers."[2] Journal of the Chemical Society, Perkin Transactions 1. Link

  • Context: Chemistry of o-nitrobenzyl derivatives and alpha-substitution effects.[3]

• Fairbanks, B. D., et al. (2009). "Photoinitiated Polymerization of PEG-diacrylate with Lithium Phenyl-2,4,6-trimethylbenzoylphosphinate: Polymerization Rate and Cytocompatibility." Biomaterials.[1][4] Link

  • Context: Standard for LAP initi

Disclaimer: This protocol involves the use of hazardous chemicals (Acryloyl Chloride, DCM). All procedures must be performed in a fume hood with appropriate PPE.

Sources

• 1. researchgate.net [researchgate.net]
• 2. arep.med.harvard.edu [arep.med.harvard.edu]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Technical Notes & Optimization

Minimizing byproduct formation during (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol uncaging

Technical Support Center: High-Efficiency Uncaging of (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol Derivatives

Ticket ID: DMNP-TOL-OPT-001 Subject: Minimizing Byproduct Formation & Optimizing Quantum Efficiency Assigned Specialist: Senior Application Scientist, Photochemistry Division

Executive Summary

You are employing a (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol derivative (DMNP-derivative) as a photolabile protecting group. While the addition of the p-tolyl group enhances the absorption cross-section and alters solubility compared to the parent o-nitrobenzyl (ONB) systems, it introduces specific challenges regarding byproduct accumulation.

The primary failure mode in these experiments is the accumulation of 4,5-dimethoxy-2-nitroso-4'-methylbenzophenone . This nitroso-ketone byproduct is not merely chemical waste; it is an active optical filter (Inner Filter Effect) and a reactive electrophile that can induce cellular toxicity or re-react with released cargo.

This guide provides a self-validating troubleshooting workflow to neutralize these byproducts and maximize uncaging efficiency.

Part 1: The Mechanistic Diagnostic (The "Why")

Before troubleshooting, you must visualize the enemy. The uncaging process is not a clean "cut."[1] It is a rearrangement that generates a stoichiometric amount of a light-absorbing byproduct.

The Uncaging Pathway & Byproduct Formation

The following diagram illustrates the specific pathway for your p-tolyl derivative. Note the critical "IFE Barrier" where the byproduct competes for photons.

Figure 1: Mechanistic pathway of DMNP-p-tolyl uncaging. The red dashed line represents the Inner Filter Effect (IFE), where the nitroso byproduct absorbs incident light, halting the reaction.

Part 2: Troubleshooting & Optimization (FAQs)

Issue 1: "My uncaging efficiency plateaus at ~50% regardless of irradiation time."

Diagnosis: You are experiencing the Inner Filter Effect (IFE) . The byproduct, 4,5-dimethoxy-2-nitroso-4'-methylbenzophenone, has a high molar extinction coefficient in the UV range (300–400 nm). As it accumulates, it acts as a "liquid sunscreen," absorbing the photons intended for your caged compound.

The Solution: Chemical Scavenging You must chemically sequester the nitroso ketone into a non-absorbing species. The gold standard is Semicarbazide .

Protocol: Semicarbazide Scavenging System

• Reagent: Semicarbazide Hydrochloride (CAS: 563-41-7).[2]

• Ratio: Add 5–10 equivalents relative to the caged compound concentration.

• Mechanism: Semicarbazide reacts with the nitroso/ketone group to form a semicarbazone. This adduct is transparent at 365 nm and biologically inert in most short-term assays.

• Buffer Note: This reaction is acid-catalyzed. In physiological buffers (pH 7.4), the reaction is slower than in acidic organic solvents. Do not decrease the equivalents below 5x.

Parameter	Standard Condition	Optimized (With Scavenger)
Yield	40–60% (Plateau)	>90%
Byproduct	Nitroso Ketone (Absorbing)	Semicarbazone (Transparent)
Toxicity	High (Reactive Electrophile)	Low (Inert Adduct)

Issue 2: "I observe significant cell death or signal noise after uncaging."

Diagnosis: Nitroso-mediated Toxicity. Nitroso compounds are potent electrophiles. They can react with intracellular thiols (glutathione, cysteine residues on proteins) to form sulfinamides, causing oxidative stress and modifying protein function.

The Solution: Thiol Management & Wavelength Tuning

• Do NOT use DTT: While DTT can scavenge nitroso groups, it can also reduce the nitro group of the intact cage if left too long, or interfere with the released cargo if it contains disulfides.

• Use Two-Photon Uncaging (2PU): The p-tolyl DMNP derivative has a reasonable two-photon cross-section.

  • Wavelength: 720–750 nm.

  • Benefit: 2PU is highly localized (focal point only). This drastically reduces the total amount of byproduct generated compared to wide-field UV illumination, keeping the global concentration below the toxicity threshold.

Issue 3: "The compound precipitates during photolysis."

Diagnosis: Solubility Shift. The p-tolyl group makes the byproduct significantly more hydrophobic than the starting material or the standard methyl-substituted byproduct (DMNPE).

The Solution: Co-solvent Engineering

• Solvent: Ensure your buffer contains a minimal amount of DMSO or PEG-400 if compatible with your biological system.

• Cyclodextrins: For aqueous-only systems, adding hydroxypropyl-β-cyclodextrin (HP-β-CD) can solubilize the hydrophobic nitroso ketone byproduct, preventing precipitation and reducing its reactivity with cell membranes.

Part 3: Validated Experimental Workflow

Use this decision tree to design your next experiment.

Figure 2: Troubleshooting logic for DMNP-p-tolyl uncaging experiments.

References & Further Reading

• Klán, P., et al. (2013). "Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy." Chemical Reviews. (The definitive review on the mechanism of o-nitrobenzyl photolysis and the aci-nitro intermediate).

• Rezaeian, S., et al. (2025). "Reducing the Formation of Toxic Byproducts During the Photochemical Release of Epinephrine." NIH/PubMed. (Discusses the toxicity of nitroso byproducts and strategies to mitigate them).

• Beeby, A., et al. (1995). "Inner Filter Effects in Fluorescence Spectroscopy." Photochemistry and Photobiology. (Foundational text on correcting and understanding the Inner Filter Effect caused by absorbing species).

• PubChem Compound Summary: Semicarbazide Hydrochloride. (Safety and chemical property data for the recommended scavenger).

Disclaimer: Semicarbazide hydrochloride is a suspected carcinogen (IARC Group 3).[3] Handle with appropriate PPE (nitrile gloves, fume hood) and dispose of as hazardous chemical waste. Always perform a vehicle control (scavenger only) to ensure it does not affect your specific biological assay.

Sources

• 1. Seeing and Cleaving: Turn-Off Fluorophore Uncaging and Its Application in Hydrogel Photopatterning and Traceable Neurotransmitter Photocages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Semicarbazide hydrochloride | CH5N3O.ClH | CID 11236 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ehs.utoronto.ca [ehs.utoronto.ca]

Technical Support Center: Purification of (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol Derivatives

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the purification of (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol and its derivatives. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in obtaining these valuable intermediates in high purity. The unique structure of these molecules—featuring a polar alcohol, electron-donating methoxy groups, and a sterically hindering, electron-withdrawing ortho-nitro group—presents a distinct set of purification hurdles.[1] This document provides in-depth, experience-driven troubleshooting advice and validated protocols to help you navigate these challenges effectively.

Section 1: Troubleshooting Guide

This section addresses specific, common problems encountered during the purification of this compound class in a direct question-and-answer format.

Question: My compound appears to be degrading on the silica gel column, leading to low yields and streaky TLC plates. What's happening and how can I prevent it?

Answer: This is a frequent issue rooted in the chemical nature of both your compound and the stationary phase.

• Causality: Standard silica gel is inherently acidic due to the presence of surface silanol groups (Si-OH). These acidic sites can interact strongly with the polar functional groups of your molecule (hydroxyl and methoxy groups). More critically, they can catalyze degradation reactions, particularly given the presence of the sensitive benzylic alcohol and the activating nitro group.[2] The result is often a low or non-existent recovery of the desired product.

• Solutions:

  • Deactivate the Silica Gel: Before preparing your column, you can neutralize the acidic sites. Create a slurry of your silica gel in the initial, least polar eluent you plan to use. Add 1-2% triethylamine (or another suitable base like pyridine) by volume, mix thoroughly, and then pack the column as usual. This neutralizes the acidic sites, minimizing degradation.

  • Switch to a Different Stationary Phase: If deactivation is insufficient, consider an alternative stationary phase.

    • Alumina (Neutral or Basic): Alumina is an excellent alternative for acid-sensitive compounds. Ensure you choose neutral or basic alumina, as acidic alumina will present the same problems as silica.

    • Florisil®: This is a magnesium silicate-based adsorbent that is less acidic than silica and can be effective for separating polar compounds.[2]

  • Minimize Residence Time: Work efficiently. A faster elution, achieved by applying gentle pressure ("flash chromatography"), reduces the time your compound spends in contact with the stationary phase, thereby limiting the opportunity for degradation.[2]

Question: I am struggling to remove a persistent, highly-colored impurity that co-elutes with my product. How can I improve separation?

Answer: Co-elution of colored impurities is common, often arising from starting materials or side-products from the nitration or condensation steps.[3][4]

• Causality: The impurity likely has a polarity and molecular structure very similar to your target compound, causing it to have a nearly identical retention factor (Rƒ) in a given solvent system. Common culprits include unreacted (4,5-dimethoxy-2-nitrophenyl) species or related oxidation/reduction byproducts.[5][6]

• Solutions:

  • Orthogonal Purification Method - Recrystallization: This is the most powerful solution. Column chromatography separates based on differential partitioning between a mobile and stationary phase. Recrystallization separates based on differential solubility in a solvent at varying temperatures.[7][8] This fundamental difference in mechanism often allows for the easy removal of impurities that are difficult to separate chromatographically. See Section 3 for a detailed protocol.

  • Optimize Chromatographic Selectivity:

    • Change Solvent System: Instead of just increasing the polarity of a standard Hexane/Ethyl Acetate system, try a completely different solvent mixture. For example, a Dichloromethane/Methanol gradient or a Toluene/Acetone system can alter the specific interactions (e.g., pi-pi stacking, hydrogen bonding) between your compounds and the stationary phase, potentially resolving the co-eluting peaks.

    • High-Performance Liquid Chromatography (HPLC): For particularly challenging separations or for obtaining material of very high purity, preparative HPLC using a bonded-phase column (like C18) offers significantly higher resolving power than flash chromatography.[9][10]

Question: During recrystallization, my product "oils out," forming a liquid layer instead of crystals. What should I do?

Answer: "Oiling out" is a common frustration in crystallization and typically occurs when a solid's melting point is lower than the boiling point of the solvent, or when the solution becomes supersaturated at a temperature above the compound's melting point.[11]

• Causality: The high polarity and multiple functional groups in your molecule can lead to strong solute-solvent interactions, sometimes favoring a liquid-liquid phase separation over solid crystal lattice formation.

• Solutions:

  • Add More Solvent: The most common cause is using too little solvent, leading to the solution becoming saturated at too high a temperature. Add more of the hot solvent until the oil completely redissolves, then allow it to cool slowly again.[11]

  • Lower the Crystallization Temperature: Use a solvent system with a lower boiling point.

  • Use a Solvent/Anti-Solvent System: Dissolve your compound in a minimum amount of a "good" solvent (in which it is highly soluble, e.g., acetone or ethyl acetate). Then, slowly add a "poor" or "anti-solvent" (in which it is poorly soluble, e.g., hexane or water) at a slightly elevated temperature until the solution becomes faintly cloudy (the cloud point). Add a drop or two of the good solvent to clarify, then allow the mixture to cool slowly.[8]

  • Induce Crystallization: If the solution is supersaturated but reluctant to crystallize, you can:

    • Scratch: Use a glass rod to scratch the inside surface of the flask below the solvent level. The microscopic imperfections in the glass can provide nucleation sites.[11]

    • Seed: Add a tiny crystal of previously purified material to the solution to act as a template for crystal growth.[11]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is a reliable, general workflow for purifying these derivatives from a crude reaction mixture?

A general workflow involves a multi-step approach to systematically remove different types of impurities. An effective strategy is outlined in the diagram below.

Caption: General Purification Workflow Diagram.

Q2: How do I best assess the purity of my final product?

A multi-pronged approach is necessary to confidently assign purity, as no single method can detect all possible impurities.[12]

• Chromatographic Methods:

  • Thin-Layer Chromatography (TLC): An essential, quick check. Spot your compound heavily on a plate and develop it in a suitable solvent system. A single spot is a good indication of purity, but not definitive.

  • High-Performance Liquid Chromatography (HPLC): This is the gold standard for quantitative purity assessment. Using a diode-array detector (DAD) can help identify impurities that may have different UV-Vis spectra from your main compound. Purity is typically reported as a percentage of the total peak area.[13][]

• Spectroscopic Methods:

  • Nuclear Magnetic Resonance (NMR): ¹H NMR is excellent for detecting structurally related impurities, even at low levels. Integration of impurity peaks relative to the product peaks can provide a quantitative estimate.

• Mass Spectrometry (MS): LC-MS is invaluable for identifying the molecular weights of any impurities detected by HPLC, which helps in diagnosing the source of the problem.[12]

• Mass Balance Approach: For establishing a reference standard, a mass balance approach is used. This method quantifies the main component by subtracting the amounts of all identified impurities (structurally related compounds, water, residual solvents, inorganic content).[13][15]

Q3: Are (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol derivatives sensitive to light or heat?

Yes, caution is advised.

• Photolability: Aromatic nitro compounds are known to be photoreactive and can undergo complex reactions upon exposure to UV light.[16] It is best practice to protect solutions and solid samples from direct light by using amber vials or wrapping glassware in aluminum foil.

• Thermal Lability: While generally stable at room temperature, prolonged exposure to high heat (e.g., during high-boiling point distillations or on a hot plate) can cause degradation. When removing solvent under reduced pressure, use a water bath temperature below 40-50 °C. For purity analysis, methods that do not require high temperatures, like LC-UV, are preferred over Gas Chromatography (GC) for thermolabile materials.[13][15]

Section 3: Key Experimental Protocols

Protocol 1: Flash Column Chromatography (Deactivated Silica)

This protocol is designed to purify the title compounds while minimizing on-column degradation.

• Solvent System Selection: Using TLC, determine a solvent system (e.g., Hexane/Ethyl Acetate or Dichloromethane/Ethyl Acetate) that provides an Rƒ value of 0.25-0.35 for the target compound.

• Slurry Preparation: In a beaker, add the required amount of silica gel. Add the initial, least polar solvent mixture (e.g., 95:5 Hexane/EtOAc).

• Deactivation: Add triethylamine to the slurry to a final concentration of 1.5% v/v. Stir gently for 5 minutes.

• Column Packing: Pour the silica slurry into the column and use gentle air pressure to pack the bed, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude product in a minimal amount of the column eluent or dichloromethane. Alternatively, perform a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column bed.

• Elution: Begin eluting with the starting solvent mixture. Gradually increase the polarity of the eluent (gradient elution) to move the compound down the column.

• Fraction Collection: Collect fractions and monitor them by TLC to identify and pool those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure (rotary evaporator) at a temperature ≤ 40 °C.

Protocol 2: Recrystallization via Solvent/Anti-Solvent Method

This is a powerful secondary purification step to remove closely-related impurities.[8][17]

• Solvent Selection: Identify a "good" solvent in which your compound is very soluble (e.g., acetone, ethyl acetate) and an "anti-solvent" in which it is poorly soluble (e.g., hexane, heptane). The two solvents must be miscible.

• Dissolution: Place the impure, semi-purified solid into an Erlenmeyer flask. Add the minimum volume of the "good" solvent at room temperature required to fully dissolve the solid. Gentle warming may be necessary.

• Addition of Anti-Solvent: While stirring, slowly add the "anti-solvent" dropwise until a persistent cloudiness (precipitation) is observed.

• Re-dissolution: Add 1-2 drops of the "good" solvent to make the solution clear again.

• Crystal Formation: Cover the flask and allow it to cool to room temperature undisturbed. For maximum recovery, you can then place the flask in an ice bath or refrigerator for 30-60 minutes.[18]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold anti-solvent to remove any residual mother liquor.[11]

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

Section 4: Data & Visualization

Troubleshooting Decision Tree

This flowchart provides a systematic approach to diagnosing and solving common purification issues.

Caption: Troubleshooting flowchart for purification challenges.

Table 1: Common Solvent Systems for Chromatography

This table provides starting points for developing a separation method on silica gel.

Polarity	Solvent System (v/v)	Component A (Non-polar)	Component B (Polar)	Typical Use Case
Low	95:5 to 80:20	Hexane / Heptane	Ethyl Acetate (EtOAc)	Separating non-polar byproducts.
Medium	80:20 to 50:50	Hexane / Heptane	Ethyl Acetate (EtOAc)	Eluting the target methanol derivatives.
Medium-High	100:0 to 95:5	Dichloromethane (DCM)	Methanol (MeOH)	For more polar derivatives or stubborn impurities.
Alternative	98:2 to 90:10	Toluene	Acetone	Can alter selectivity through different molecular interactions.

References

• Restek Corporation. (n.d.). GC Troubleshooting Guide. Retrieved from [Link]

• Homi Bhabha Centre for Science Education. (n.d.). Recrystallization. NIUS Chemistry Experiments. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Chemistry 14CL. Retrieved from [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Department of Chemistry. Retrieved from [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Engel, R. G. (n.d.). Separation and Purification Techniques. Chapter 2. Retrieved from a source providing this textbook chapter.

• University of Toronto. (n.d.). Recrystallization, filtration and melting point. CHM247. Retrieved from [Link]

• University of Rochester. (n.d.). Troubleshooting Flash Column Chromatography. Department of Chemistry. Retrieved from [Link]

• Supelco. (n.d.). Packed Column GC Troubleshooting Guide. Bulletin 792C.

• Moravek, Inc. (n.d.). Top 5 Methods of Assessing Chemical Purity. Retrieved from [Link]

• Agilent Technologies. (n.d.). HPLC Column Troubleshooting: What Every HPLC User Should Know. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 18). The Crucial Role of (4,5-Dimethoxy-2-nitrophenyl)methanol in Modern Pharmaceutical Intermediate Synthesis. Retrieved from [Link]

• Li, H., et al. (2024). Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. Molecules, 29(18), 4278. [Link]

• Kim, J. H., et al. (2015). Mass Balance Method for Purity Assessment of Organic Reference Materials: for Thermolabile Materials with LC-UV Method. Bulletin of the Korean Chemical Society, 36(8), 2097-2103. [Link]

• Agilent Technologies. (2013, March 26). Purity Assessment of Drug Discovery Compound Libraries Using an Agilent Single Quadrupole LC/MS System Coupled to Diode Array and Evaporative Light Scattering Detectors. Application Note. Retrieved from [Link]

• Muramoto, K., & Ramachandran, J. (1981). Photoreactive derivatives of corticotropin. 2. Preparation and characterization of 2-nitro-4(5)-azidophenylsulfenyl derivatives. Biochemistry, 20(12), 3380–3385. [Link]

• Park, S. R., et al. (2023). Analytical Methods Based on the Mass Balance Approach for Purity Evaluation of Tetracycline Hydrochloride. Molecules, 28(22), 7580. [Link]

• Seger, F. M. (1947). Process for the purification of mononitro aromatic compounds. U.S. Patent No. 2,430,421. Washington, DC: U.S. Patent and Trademark Office.

• Zavgorodniy, D. S., Butin, A. V., & Stroganova, T. A. (1999). 4,5-Dimethoxy-2-nitroacetophenone. Molecules, 4(10), M111. [Link]

• Komeyama, K., et al. (2024). Efficient one-step synthesis of diarylacetic acids by electrochemical direct carboxylation of diarylmethanol compounds in DMSO. Beilstein Journal of Organic Chemistry, 20, 2392-2400. [Link]

• Komeyama, K., et al. (2024). Efficient one-step synthesis of diarylacetic acids by electrochemical direct carboxylation of diarylmethanol compounds in DMSO. Beilstein Journal of Organic Chemistry, 20, 2392-2400. Retrieved from [Link]

• Komeyama, K., et al. (2024). Efficient one-step synthesis of diarylacetic acids by electrochemical direct carboxylation of diarylmethanol compounds in DMSO. Beilstein Journal of Organic Chemistry, 20, 2392-2400. Retrieved from [Link]

• Babalola, S., et al. (2022). Solvent-free Synthesis of polymethoxy and dichloro p-nitrophenyl hydrazones. ChemRxiv. [Link]

• Kim, J., et al. (2022). Direct Syntheses of Diphenylmethanol Derivatives from Substituted Benzenes and CHCl3 through Friedel-Crafts Alkylation and Post-Synthetic Hydrolysis or Alcoholysis Catalyzed by Alumina. ChemistryOpen, 11(6), e202200042. [Link]

• Komeyama, K., et al. (2024). Efficient one-step synthesis of diarylacetic acids by electrochemical direct carboxylation of diarylmethanol compounds in DMSO. ResearchGate. Retrieved from [Link]

• Storz, M. P., et al. (2014). PqsD inhibition by (2-nitrophenyl)methanol derivatives. ResearchGate. Retrieved from [Link]

• Lee, J. H., et al. (2022). Total Syntheses of 4′,6′-Dimethoxy-2'-Hydroxy-3′,5′-Dimethylchalcone Derivatives. Bulletin of the Korean Chemical Society, 43(10), 1205-1209. [Link]

• Al-Zoubi, R. M., & Al-Mughaid, H. M. (2024). Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4. Journal of Synthetic Chemistry, 3(2), 110-120. [Link]

• Lizza, J. R., & Wipf, P. (2020). Synthesis of 4-Nitrophenyl (2,2,6,6-Tetramethylpiperidin-1-yl) Carbonate (NPTC) for N-Protection of L-Phenylalanine Ethyl Ester. Organic Syntheses, 97, 96-124. [Link]

• Molbase. (n.d.). 886493-49-8_(4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol. Retrieved from [Link]

• Al-Rawashdeh, N. A. F., et al. (2023). 1-(2,5-Dimethoxy-4-nitrophenyl)piperidine. Molbank, 2023(4), M1793. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Nitrophenol. PubChem Compound Database. Retrieved from [Link]

• Boucher, F., et al. (2021). Enzymatic Degradation of p-Nitrophenyl Esters, Polyethylene Terephthalate, Cutin, and Suberin by Sub1, a Suberinase Encoded by the Plant Pathogen Streptomyces scabies. Applied and Environmental Microbiology, 87(13), e00300-21. [Link]

• Salehi, B., et al. (2026). Beyond α-Glucosidase and α-Amylase Inhibition: Integrated In Vitro and Multi-Scale In Silico Insights into the Antidiabetic and Antioxidant Mechanisms of Oxalis corniculata L. Aerial Parts. Molecules, 31(4), 892. [Link]

• Adhikari, B., & Medhi, C. (2018). Comparison of ortho and meta-positon of nitrobenzene for aromatic electrophilic substitution reaction. International Journal of Research Trends and Innovation, 3(9), 118-124. Retrieved from [Link]

• D'Souza, R., & Badiger, D. (2019). Surfactant-Assisted Selective Oxidation of Aromatic Amines to Nitro Compounds by in Situ-Formed Performic Acid. ACS Omega, 4(5), 9096–9103. [Link]

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Optimizing irradiation time for (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol cleavage

Technical Support Center: Photochemical Reagents Division Ticket ID: #OPT-DMNPB-452 Subject: Optimization of Irradiation Parameters for (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol Cleavage Status: Open [Resolution Provided] Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are working with a (4,5-Dimethoxy-2-nitrophenyl) (DMNPB) system. This is a "second-generation" ortho-nitrobenzyl protecting group. Unlike the slower unsubstituted nitrobenzyls, the methoxy groups at positions 4 and 5 significantly alter the electronics, shifting the absorption maximum (

) to ~350–365 nm and generally improving the quantum yield ( ).

However, the specific derivative you are using, (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol , presents unique challenges due to the steric and electronic influence of the p-tolyl ring at the benzylic position. The cleavage efficiency is governed by the Norrish Type II mechanism followed by a hydrolysis step.

This guide provides a self-validating workflow to optimize your irradiation time (

) while mitigating the two most common failure modes: the Inner Filter Effect (IFE) and Byproduct Inhibition .

Part 1: The Mechanistic Workflow

To optimize

, you must understand the rate-limiting steps. The reaction is not instantaneous; it requires photon absorption, hydrogen abstraction, cyclization, and finally, a water-dependent collapse.

Figure 1: Photolysis pathway of DMNPB derivatives. Note the red dotted line representing the Inner Filter Effect, where the nitroso byproduct competes for photons, artificially prolonging required irradiation time.

Part 2: Optimization Protocol (Self-Validating)

Do not rely on literature values for

(e.g., "irradiate for 10 mins") as they depend on your specific lamp intensity ( ) and geometry. Use this protocol to determine the Quantum Efficiency Plateau .

Equipment Required:

• LED Light Source (365 nm preferred over Hg-arc for thermal control).

• HPLC or UV-Vis Spectrophotometer.

• Critical Additive: Semicarbazide hydrochloride (or Hydroxylamine).

Step-by-Step Determination of

• Preparation: Prepare a 1 mM solution of your compound in MeOH/PBS (1:1).

  • Note: Ensure pH is near 7.4. Acidic pH (< 4) stabilizes the aci-nitro intermediate, stalling the reaction.

• The Scavenger Check (Validation Step):

  • Split the sample into two vials: A (Control) and B (Scavenger) .

  • Add 10 equivalents of semicarbazide to Vial B.

  • Reasoning: The cleavage generates a nitroso-ketone . This byproduct absorbs strongly at 300–400 nm. As it accumulates, it acts as a "sunscreen," blocking light from reaching the remaining starting material. Semicarbazide converts the nitroso group into a transparent oxime, eliminating this interference.

• Irradiation Loop:

  • Irradiate both vials in 30-second intervals.

  • Take 5 µL aliquots at

    minutes.

  • Analyze via HPLC (monitoring disappearance of starting material).

• Data Analysis:

  • Plot % Conversion vs. Time .

  • Vial A will likely plateau at ~60–70% conversion (due to the Inner Filter Effect).

  • Vial B should reach >95% conversion.

  • is the time required for Vial B to reach 95% conversion.

Part 3: Troubleshooting Guide

Direct solutions to common deviations observed with (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol.

Issue 1: The "Brown Gunk" Phenomenon

Symptom: The solution turns dark yellow/brown, and LC-MS shows complex mixtures/polymers. Diagnosis: Nitroso Dimerization. The nitroso byproduct is highly reactive. At high concentrations (>5 mM), it dimerizes to form azo-linkages or reacts with nucleophiles (Schiff base formation). Corrective Action:

• Dilution: Lower concentration to < 1 mM.

• Scavenging: Add Semicarbazide or Dithiothreitol (DTT) . Semicarbazide is preferred as it forms a stable, non-absorbing semicarbazone.

Issue 2: The "Eternal Plateau"

Symptom: Reaction proceeds quickly to 50% then stops, regardless of extra irradiation time. Diagnosis: Inner Filter Effect (IFE). The optical density (OD) of the solution at 365 nm has exceeded 2.0. The light is fully absorbed in the first millimeter of the cuvette/vial; the rest of the solution is in the dark. Corrective Action:

• Stirring: Vigorous stirring is non-negotiable to cycle the solution into the "light zone."

• Path Length: Switch from a standard vial to a thin-film setup or a quartz cuvette with a shorter path length (e.g., 1 mm).

Issue 3: No Cleavage in Anhydrous Solvent

Symptom: Irradiating in pure DCM or Toluene yields no product. Diagnosis: Hydrolysis Failure. Refer to Figure 1. The collapse of the benzisoxazole intermediate requires water. Corrective Action:

• Spike the organic solvent with 1–5% water or use a "wet" solvent. If water is incompatible with your payload, use methanol as a nucleophile (solvolysis), though this yields a methyl ether instead of an alcohol.

Part 4: Optimization Matrix

Use this reference table to estimate starting parameters based on your light source intensity.

Variable	High Intensity (e.g., Laser/Focused LED)	Low Intensity (e.g., Handheld Lamp)
Power Density	> 50 mW/cm²	< 5 mW/cm²
Typical	30 sec – 2 min	30 min – 2 hours
Risk Factor	Heat Degradation	Background Hydrolysis
Mitigation	Use pulsed light or ice bath.	Seal vial to prevent evaporation.
Max Concentration	0.5 mM (to prevent local saturation)	2.0 mM

Part 5: Frequently Asked Questions (FAQ)

Q: Can I use 405 nm light instead of 365 nm? A: Yes, but with reduced efficiency. DMNPB has a "tail" absorption at 405 nm. You will need to increase

by factor of roughly 5–10x compared to 365 nm. This is often useful for live-cell imaging to reduce phototoxicity, but inefficient for bulk synthesis.

Q: My product is sensitive to UV. How do I uncage it without destroying it? A: This is a "kinetic race." You must determine the quantum yield of decomposition for your product (

) vs. the quantum yield of uncaging ( ).

• Protocol: Perform the uncaging in the presence of an internal standard. If product yields decrease after reaching 100% conversion, you are over-irradiating. Stop at 90% conversion to preserve integrity.

Q: Why does the solution become acidic during photolysis? A: The byproduct of the reaction is a nitroso-aldehyde/ketone, but secondary reactions can generate protons. Furthermore, if you are uncaging a carboxylic acid or phosphate, you are releasing protons. Ensure your buffer capacity (e.g., HEPES, PBS) is sufficient (20–50 mM) to maintain pH 7.4.

References

• Mechanism of DMNPB Photolysis

  • Title: Effects of 4,5-dimethoxy groups on the time-resolved photoconversion of 2-nitrobenzyl alcohols.[1][2][3]

  • Source:Photochemical & Photobiological Sciences (2005).[1][4]

  • URL:[Link]

• Inner Filter Effect & Scavenging

  • Title: Photochemical reaction mechanisms of 2-nitrobenzyl compounds: 2-Nitrobenzyl alcohols form 2-nitroso hydrates by dual proton transfer.[4]

  • Source:Photochemical & Photobiological Sciences (2005).[1][4]

  • URL:[Link]

• Wavelength & Orthogonality

  • Title: Wavelength-Controlled Orthogonal Photolysis of Protecting Groups.[5][6]

  • Source:Journal of Organic Chemistry (2002).

  • URL:[Link]

Sources

• 1. Effects of 4,5-dimethoxy groups on the time-resolved photoconversion of 2-nitrobenzyl alcohols and 2-nitrobenzaldehyde into nitroso derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Femtosecond to Microsecond Observation of Photochemical Pathways in Nitroaromatic Phototriggers Using Transient Absorption Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Photochemical reaction mechanisms of 2-nitrobenzyl compounds: 2-Nitrobenzyl alcohols form 2-nitroso hydrates by dual proton transfer - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 5. Photolabile protecting group - Wikipedia [en.wikipedia.org]
• 6. arep.med.harvard.edu [arep.med.harvard.edu]

Reference Data & Comparative Studies

Technical Guide: Mass Spectrometry Analysis &amp; Fragmentation of (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol

An authoritative, technical comparison guide detailing the mass spectrometry analysis and fragmentation dynamics of (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol.

Executive Summary & Compound Profile

(4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol (C₁₆H₁₇NO₅, MW 303.31 Da) is a specialized photocleavable protecting group precursor. It belongs to the o-nitrobenzyl family, widely utilized in "caged" compound synthesis for drug delivery and photo-pharmacology.

Unlike simple o-nitrobenzyl alcohols, the inclusion of the p-tolyl moiety at the benzylic position introduces significant steric bulk and electronic stabilization (via hyperconjugation), altering its fragmentation kinetics compared to standard commercial alternatives like 4,5-dimethoxy-2-nitrobenzyl alcohol (DMNB).

This guide compares the two primary analytical workflows—Electrospray Ionization (ESI) and Electron Impact (EI) —and dissects the unique "Ortho Effect" fragmentation pathway that defines this molecule’s spectral fingerprint.

Property	Specification
Formula	C₁₆H₁₇NO₅
Monoisotopic Mass	303.1107 Da
Key Structural Features	o-Nitro group (fragmentation trigger), Dimethoxy core (electron donating), p-Tolyl group (benzylic stabilizer).
Primary Application	Synthesis of photocleavable linkers; solid-phase peptide synthesis (SPPS).

Comparative Analysis: Ionization Methodologies

To achieve accurate quantitation and structural validation, researchers must choose the ionization source that aligns with their data requirements.

Method A: ESI-MS/MS (Soft Ionization)

Recommended for: Purity assessment, intact mass verification, and LC-MS quantitation.

ESI is the gold standard for this compound due to its thermal lability. The o-nitrobenzyl moiety is photosensitive and thermally unstable; "hard" ionization often degrades the molecule before detection.

• Performance: High sensitivity in Positive Mode (+).

• Dominant Species: Forms stable sodiated adducts

  . Protonated ions are often transient, rapidly losing water.

• Causality: The polar nitro and methoxy groups facilitate efficient desolvation and cation coordination (Na⁺/NH₄⁺).

Method B: EI-MS (Hard Ionization)

Recommended for: Structural elucidation and library matching.

EI provides a rich fragmentation pattern but suffers from low molecular ion (

) intensity.

• Performance: Molecular ion is often absent or

  relative abundance.

• Dominant Species: Base peak is typically the stable acyl or tropylium-like cation formed after the loss of the nitro-benzyl core.

• Risk: Thermal degradation in the GC injector port can lead to "ghost peaks" corresponding to the oxidized ketone derivative (4,5-dimethoxy-2-nitro-4'-methylbenzophenone).

Summary of Alternatives

Feature	ESI (Recommended)	APCI (Alternative)	EI (Structural)
Molecular Ion	Strong (m/z 326.1)	Moderate	Weak/Absent
Fragmentation	Controlled (CID required)	Moderate In-source	Extensive (Spontaneous)
Thermal Risk	Low (Ambient temp)	High (Heated nebulizer)	High (Injector port)
Limit of Detection

Deep Dive: Fragmentation Mechanics

The fragmentation of (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol is governed by two competing mechanisms: the Ortho-Nitro Effect and Benzylic Stabilization .

Mechanism 1: The Ortho-Nitro Effect (McLafferty-like)

The nitro group at the ortho position is not merely a spectator; it is chemically active during excitation.

• Hydride Transfer: Oxygen from the nitro group abstracts the benzylic hydrogen (or hydroxyl hydrogen).

• Water Elimination: This leads to the characteristic loss of water (

  ), even in "soft" ESI conditions.

• Result: Formation of a nitroso-benzaldehyde or nitroso-ketone intermediate ion.

Mechanism 2: p-Tolyl Stabilization

The p-tolyl group stabilizes the carbocation formed upon cleavage of the benzylic C-C bonds.

• Alpha-Cleavage: Breaks the bond between the central carbon and the dimethoxy-nitro ring.

• Product: Generates a resonance-stabilized 4-methylbenzyl cation (or related tropylium species) at m/z 105 .

Visualization: Fragmentation Pathway

The following diagram illustrates the critical transitions from the precursor ion to the diagnostic fragments.

Figure 1: ESI-MS/MS fragmentation pathway showing the competition between the Ortho-Nitro effect (dehydration) and benzylic cleavage.

Validated Experimental Protocol

To reproduce these results, follow this self-validating protocol designed to minimize in-source decay.

Protocol: Direct Infusion ESI-MS Analysis

Objective: Obtain a clean full-scan spectrum and MS/MS fingerprint without thermal degradation.

Reagents:

• LC-MS Grade Methanol (MeOH).[1]

• Formic Acid (FA).[1]

• Ammonium Formate (10 mM stock).

Step-by-Step Workflow:

• Stock Preparation:

  • Dissolve 1 mg of (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol in 1 mL of 100% Methanol .

  • Note: Avoid DMSO if possible; it suppresses ionization in ESI.

  • Validation Check: Solution should be clear and light yellow.

• Working Solution:

  • Dilute stock 1:100 into 50:50 MeOH:H₂O + 0.1% Formic Acid.

  • Final concentration: ~10 µg/mL.

• Instrument Parameters (Standard Q-TOF/Triple Quad):

  • Source: ESI Positive (+).

  • Capillary Voltage: 3.5 kV (Keep low to prevent discharge).

  • Desolvation Temp: 250°C (Do NOT exceed 300°C; thermal lability risk).

  • Cone Voltage: 20 V (Low voltage preserves the molecular ion).

• Data Acquisition:

  • Full Scan: m/z 100–500. Look for 326.1 (

    ) and 304.1 ( ).

  • MS/MS: Select m/z 304.1 as precursor. Apply Collision Energy (CE) ramp: 10–40 eV.

• Pass/Fail Criteria:

  • Pass: Base peak is 326.1 or 304.1. Fragment 286.1 is present but <50% of parent.

  • Fail: Base peak is 286.1 or 268 (indicating in-source degradation/water loss). Reduce cone voltage and temperature immediately.

References

• Chemistry Steps. (2025). Mass Spectrometry of Alcohols: Alpha-Cleavage and Dehydration Mechanisms. Retrieved from [Link]

• NIST Mass Spectrometry Data Center. (2025). General Fragmentation Patterns of Nitro-Aromatics and Benzyl Alcohols. Retrieved from [Link]

Sources

• 1. Quantitative Multiple Fragment Monitoring with Enhanced In-Source Fragmentation/Annotation Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC Method Development for the Purity Assessment of (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol

For Distribution To: Researchers, scientists, and drug development professionals.

Abstract

The accurate determination of purity for pharmaceutical intermediates is a cornerstone of drug safety and efficacy. This guide provides a comprehensive, in-depth comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the purity analysis of (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol, a key synthetic intermediate. We will explore the rationale behind experimental choices, from column and mobile phase selection to the optimization of chromatographic parameters. This document is intended to serve as a practical resource, grounded in scientific principles and regulatory expectations, to empower researchers in developing robust and reliable analytical methods. All protocols are designed to be self-validating systems, with supporting data and authoritative citations to ensure scientific integrity.

Introduction: The Criticality of Purity in Pharmaceutical Intermediates

(4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol serves as a crucial building block in the synthesis of various pharmaceutical compounds. Its purity directly impacts the quality and safety of the final active pharmaceutical ingredient (API). Therefore, a highly selective and sensitive analytical method is imperative to identify and quantify any impurities. Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is a widely adopted technique for the analysis of aromatic and nitroaromatic compounds due to its robustness and specificity.[1][2] This guide will walk through a systematic approach to developing a fit-for-purpose HPLC method, comparing different stationary and mobile phases to achieve optimal separation.

The development of a new HPLC method follows a logical progression, starting with understanding the analyte's properties, selecting an appropriate column and mobile phase, and then optimizing the separation.[3] This process is guided by principles outlined in the International Council for Harmonisation (ICH) guidelines, which emphasize a lifecycle approach to analytical procedures, from development through validation and routine use.[4][5]

Foundational Steps in Method Development

A successful HPLC method is built on a solid foundation of informed initial choices. For (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol, a moderately polar compound, a reversed-phase approach is the logical starting point.[6][7]

Analyte Characterization and Detector Selection

The analyte possesses chromophores—the aromatic rings and the nitro group—that absorb UV radiation, making a UV detector a suitable choice.[8] To determine the optimal wavelength for detection, a UV-Vis spectrum of the compound in a suitable solvent (e.g., acetonitrile/water) should be acquired. The wavelength of maximum absorbance (λmax) will provide the highest sensitivity. For many nitroaromatic compounds, this is often in the range of 230-280 nm.[9]

Initial Column and Mobile Phase Selection

The initial choice of column and mobile phase is critical for achieving a successful separation. A C18 column is a common starting point for reversed-phase HPLC due to its broad applicability.[1] For the mobile phase, a mixture of water and an organic modifier like acetonitrile or methanol is standard.[6][10] Acetonitrile is often preferred for its lower UV absorbance at low wavelengths and its ability to disrupt π-π interactions, which can be beneficial when analyzing aromatic compounds.[10][11]

Experimental Workflow for Method Development

The following diagram illustrates the systematic approach to HPLC method development, from initial scouting to final optimization and validation.

Caption: A logical workflow for HPLC method development and optimization.

Comparative Analysis of Chromatographic Conditions

To identify the optimal conditions for the purity analysis of (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol, a series of experiments were conducted, comparing different stationary phases and mobile phase compositions.

Comparison of Organic Modifiers: Acetonitrile vs. Methanol

The choice of organic modifier in the mobile phase can significantly impact selectivity.[7] Acetonitrile and methanol are the most common choices in reversed-phase HPLC.

Experimental Protocol: Organic Modifier Screening

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: Water

• Mobile Phase B (Scout 1): Acetonitrile

• Mobile Phase B (Scout 2): Methanol

• Gradient: 50-95% B in 15 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Sample: (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol (1 mg/mL in 50:50 Acetonitrile:Water)

Results:

Organic Modifier	Retention Time (min)	Peak Tailing	Resolution (from nearest impurity)
Acetonitrile	8.2	1.1	2.5
Methanol	9.5	1.3	2.1

Discussion:

Acetonitrile provided a shorter retention time, better peak shape (less tailing), and superior resolution compared to methanol. The difference in selectivity arises from the different chemical properties of the two solvents.[7] Acetonitrile's ability to engage in dipole-dipole interactions can offer unique selectivity for polar and aromatic compounds.[11] Based on these results, acetonitrile was selected as the organic modifier for further optimization.

Comparison of Stationary Phases: C18 vs. Phenyl-Hexyl

The choice of stationary phase is a powerful tool for manipulating selectivity.[12] While C18 columns rely primarily on hydrophobic interactions, phenyl-based columns can introduce additional π-π interactions with aromatic analytes.[12][13]

Experimental Protocol: Stationary Phase Comparison

• Column (Scout 1): C18, 4.6 x 150 mm, 5 µm

• Column (Scout 2): Phenyl-Hexyl, 4.6 x 150 mm, 5 µm

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: 60-90% B in 15 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Sample: (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol (1 mg/mL in 60:40 Acetonitrile:Water)

Results:

Stationary Phase	Retention Time (min)	Peak Tailing	Resolution (from nearest impurity)
C18	7.8	1.2	2.8
Phenyl-Hexyl	8.9	1.1	3.5

Discussion:

The Phenyl-Hexyl column provided a significant improvement in resolution for a critical impurity pair. This is likely due to the π-π interactions between the phenyl rings of the stationary phase and the aromatic rings of the analyte and its impurities.[12] The addition of a small amount of acid, such as formic acid, to the mobile phase helps to suppress the ionization of any residual silanol groups on the silica support, leading to improved peak shape.[14]

Optimized HPLC Method and Validation Considerations

Based on the comparative data, the following optimized method was selected for the purity analysis of (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol.

Optimized Chromatographic Conditions:

• Column: Phenyl-Hexyl, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 60% B to 90% B over 15 minutes, then hold at 90% B for 5 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 254 nm

• Injection Volume: 10 µL

This method should be fully validated according to ICH Q2(R2) guidelines to ensure it is fit for its intended purpose.[5][15][16] Key validation parameters include specificity, linearity, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of quantitation (LOQ), and robustness.[15][16]

Conclusion

This guide has demonstrated a systematic and scientifically sound approach to developing a robust HPLC method for the purity assessment of (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol. Through a comparative analysis of different organic modifiers and stationary phases, an optimized method utilizing a Phenyl-Hexyl column with an acetonitrile/water gradient containing 0.1% formic acid was established. This method provides excellent resolution and peak shape, ensuring accurate and reliable purity determination. The principles and experimental workflows outlined herein serve as a valuable resource for researchers and scientists engaged in the development and validation of analytical methods for pharmaceutical intermediates.

References

• Agrahari, V., Bajpai, M., & Nanda, S. (2013). Essential Concepts of Mobile Phase Selection for Reversed Phase HPLC. Research J. Pharm. and Tech., 6(5), 459-464.
• Welch Materials. (2025, April 8).
• Phenomenex. (2025, June 6).
• Element Lab Solutions. HPLC Solvent Selection.
• ResearchGate. (2019, December 28). Essential Concepts of Mobile Phase Selection for Reversed Phase HPLC.
• Chromatography Today. Using Different HPLC Column Chemistries To Maximise Selectivity For Method Development.
• Sigma-Aldrich. Developing HPLC Methods.
• Birajdar, A. S. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific, 4(4), 55-60.
• Aurora Pro Scientific. HPLC Column Selection Guide.
• Benchchem. (2025). Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of 1-(m-Nitro-phenyl)-2-nitro-propane.
• Phenomenex. Choosing the Right HPLC Column: A Complete Guide.
• AMSbiopharma. (2025, July 22).
• Labtech. A Comprehensive Guide to Selecting HPLC Columns.
• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods.
• Welch Materials. (2025, November 5). HPLC Column Selection: Core to Method Development (Part I).
• Lab Manager. (2025, October 22).
• SIELC Technologies. (2018, February 16). Separation of Nitrobenzene on Newcrom R1 HPLC column.
• Slideshare. (n.d.).
• LCGC International. (2025, November 29).
• Phenomenex. Reversed Phase HPLC Method Development.
• Benchchem. Benzhydrol | 91-01-0.
• ResearchGate. (2025, August 9). Determination of organic nitro compounds using HPLC-UV-PAED.
• ICH. (2023, November 30).
• Benchchem. (2025, December).
• SIELC Technologies. HPLC Method For Analysis Of Benzoic Anhydride on Primesep S2 Column.
• ResearchGate. (2006, January 3). Identification and quantification of polar nitroaromatic compounds in explosive-contaminated waters by means of HPLC-ESI-MS-MS and HPLC-UV.
• MedchemExpress.com. Benzhydrol (Standard) | Biochemical Reagent.
• Benchchem. (2025). Application Note: HPLC-UV Method for the Detection of 3-Nitrofluoranthen-9-ol.
• MedchemExpress.com. Benzhydrol (Diphenylmethanol) | Biochemical Reagent.
• SIELC Technologies. HPLC Method for Analysis of Acetic Anhydride, Benzyl Alcohol and Benzoic Anhydride on Newcrom R1 Column.
• Benchchem. (2025). Technical Support Center: Optimizing HPLC Separation of 2-Methoxy-4-(2-nitrovinyl)phenol and its Metabolites.
• Molecules. (2025, April 24). Development and Validation of an HPLC-DAD Method to Determine Alkylphenols in Milk.
• Journal of Pharmaceutical and Biomedical Analysis. (1995). Development and validation of chromatographic methods (HPLC and GC) for the determination of the active components (benzocaine, tyrothricin, and menthol)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. actascientific.com [actascientific.com]
• 4. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 5. database.ich.org [database.ich.org]
• 6. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. researchgate.net [researchgate.net]
• 10. welch-us.com [welch-us.com]
• 11. phx.phenomenex.com [phx.phenomenex.com]
• 12. chromatographytoday.com [chromatographytoday.com]
• 13. welch-us.com [welch-us.com]
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• 15. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 16. Ich guidelines for validation final | PPTX [slideshare.net]

IR spectroscopy characterization of (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol functional groups

An In-Depth Technical Guide to the Infrared Spectroscopy Characterization of (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol

Introduction: Elucidating Molecular Structure Beyond Simple Confirmation

For researchers and professionals in drug development and materials science, confirming the molecular structure of a novel compound is a cornerstone of any successful project. While techniques like NMR and mass spectrometry provide invaluable data on connectivity and mass, Infrared (IR) spectroscopy offers a rapid, non-destructive, and highly specific method for identifying the functional groups present within a molecule. This guide provides an in-depth analysis of the expected Fourier-Transform Infrared (FTIR) spectrum of (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol, a molecule rich in functional groups that present a compelling case study for spectral interpretation.

This document moves beyond a simple listing of peaks. As a senior application scientist, the goal is to provide a framework for logical deduction, explaining the causality behind expected peak positions, shapes, and intensities. We will dissect the molecule into its constituent parts, predict their spectral signatures based on established principles, and compare these predictions to standard reference values, thereby offering a self-validating system for characterization.

Molecular Structure and Functional Group Inventory

The target molecule, (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol, contains several key functional groups, each with characteristic vibrational modes that are detectable by IR spectroscopy:

• Hydroxyl Group (-OH): A secondary alcohol.

• Aromatic Nitro Group (-NO₂): Attached to a heavily substituted benzene ring.

• Ether Linkages (-OCH₃): Two methoxy groups on one of the aromatic rings.

• Aromatic Rings: A 1,2,4,5-tetrasubstituted ring and a 1,4-(para)-disubstituted ring.

• Alkyl C-H Bonds: From the tolyl methyl group.

The interplay of these groups, through electronic and steric effects, dictates the precise frequencies of their vibrations.

Predictive Analysis of the IR Spectrum

The IR spectrum of this compound is a composite of the vibrations from each functional group. Below is a detailed breakdown of the expected absorption bands.

The Hydroxyl (O-H) and Carbon-Oxygen (C-O) Stretching of the Alcohol

• O-H Stretch (3600 - 3200 cm⁻¹): The most conspicuous peak in the spectrum of an alcohol is typically the O-H stretch.[1][2] Due to intermolecular hydrogen bonding between alcohol molecules in a condensed phase (solid or neat liquid), this peak is expected to be very strong and broad, appearing in the 3400-3300 cm⁻¹ region.[3][4] The broadness arises because hydrogen bonds create a continuum of slightly different bond strengths, leading to a smear of overlapping absorption peaks.[4][5] In a very dilute solution with a non-polar solvent, a sharper, weaker "free" O-H peak might appear around 3600 cm⁻¹.[3][6]

• C-O Stretch (1260 - 1000 cm⁻¹): Alcohols exhibit a strong C-O stretching vibration.[6][7] For secondary alcohols like the one in our target molecule, this peak is typically found between 1200 and 1000 cm⁻¹. Its high intensity is due to the large change in dipole moment during the vibration of the polar C-O bond.[8] This band will likely be strong and easily identifiable in the fingerprint region.

The Aromatic Nitro (NO₂) Group Vibrations

The nitro group provides two of the most characteristic and intense bands in the entire spectrum, making it an excellent diagnostic tool.[9]

• Asymmetric NO₂ Stretch (1550 - 1475 cm⁻¹): Aromatic nitro compounds display a very strong absorption in this region due to the asymmetric stretching of the two N-O bonds.[9][10] Conjugation with the aromatic ring typically shifts this band to a lower wavenumber compared to aliphatic nitro compounds.[9]

• Symmetric NO₂ Stretch (1360 - 1290 cm⁻¹): A second strong band corresponds to the symmetric stretching of the N-O bonds.[9][10] The high intensity of both nitro stretches is a result of the large change in dipole moment during these vibrations.[9]

The Ether (-OCH₃) and Aromatic Ring Vibrations

• Asymmetric C-O-C Stretch (approx. 1250 cm⁻¹): Phenyl alkyl ethers characteristically show a strong, asymmetric C-O-C stretching band around 1250 cm⁻¹.[7] This is due to the stretching of the Ar-O bond.

• Symmetric C-O-C Stretch (approx. 1040 cm⁻¹): A second, symmetric stretching band for phenyl alkyl ethers appears near 1040 cm⁻¹, corresponding to the O-CH₃ bond vibration.[7]

• Aromatic C=C Stretches (1600 - 1400 cm⁻¹): In-ring carbon-carbon double bond stretching in the aromatic rings results in several medium-intensity bands.[9] Typically, two distinct bands are visible near 1600 cm⁻¹ and 1500 cm⁻¹.[9]

• Aromatic C-H Stretch (3100 - 3000 cm⁻¹): The stretching of C-H bonds where the carbon is part of an aromatic ring gives rise to medium-to-weak absorptions at wavenumbers slightly higher than their aliphatic counterparts.[9][11]

• Alkyl C-H Stretch (3000 - 2850 cm⁻¹): The methyl group on the tolyl ring will produce C-H stretching bands in this region.[6]

Out-of-Plane Bending: Confirming Substitution Patterns

The C-H out-of-plane (OOP) bending vibrations in the 900-675 cm⁻¹ region are highly characteristic of the substitution pattern on the benzene ring.[9]

• p-Disubstituted Ring (p-tolyl): Para-disubstituted benzenes typically show a strong OOP bending band in the 860-790 cm⁻¹ range.[12][13][14] The presence of a strong peak in this region is a clear indicator of the 1,4-substitution pattern.[12]

• 1,2,4,5-Tetrasubstituted Ring: This substitution pattern, having two adjacent free hydrogens, is expected to show a C-H OOP bending band in the 870-855 cm⁻¹ range. This may overlap with the band from the p-tolyl group, potentially resulting in a single, broad, or complex absorption in this area.

Data Summary: Predicted IR Absorption Frequencies

The following table summarizes the expected characteristic absorption bands for (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol.

Functional Group	Vibrational Mode	Expected Frequency Range (cm⁻¹)	Expected Intensity & Shape
Alcohol	O-H Stretch (H-bonded)	3400 - 3300	Strong, Broad
C-O Stretch	1200 - 1000	Strong
Nitro Group	Asymmetric NO₂ Stretch	1550 - 1475	Strong
Symmetric NO₂ Stretch	1360 - 1290	Strong
Ether	Asymmetric Ar-O-C Stretch	~1250	Strong
Symmetric R-O-C Stretch	~1040	Strong
Aromatic	Aromatic C-H Stretch	3100 - 3000	Medium to Weak
Aromatic C=C Stretch	1600 - 1400	Medium (multiple bands)
p-Disubstituted C-H OOP Bend	860 - 790	Strong
Alkyl	C-H Stretch (from -CH₃)	3000 - 2850	Medium

Experimental Protocol: ATR-FTIR Spectroscopy

Attenuated Total Reflectance (ATR) is a modern, efficient method for obtaining high-quality IR spectra of solid and liquid samples with minimal preparation.

Objective: To obtain a high-resolution FTIR spectrum of the solid sample.

Apparatus: FTIR Spectrometer equipped with a Diamond ATR accessory.

Methodology:

• Background Scan: Ensure the ATR crystal surface is clean. With nothing on the crystal, perform a background scan (typically 16-32 scans are co-added). This is crucial as it measures the instrument and ambient environment (H₂O, CO₂) and subtracts it from the sample spectrum.

• Sample Application: Place a small amount of the solid (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol powder onto the center of the ATR crystal.

• Apply Pressure: Use the instrument's pressure clamp to apply firm, consistent pressure, ensuring good contact between the sample and the crystal surface. Insufficient contact is a common source of poor-quality spectra.

• Sample Scan: Acquire the sample spectrum. Use the same number of scans and resolution as the background scan for consistency.

• Data Processing: After acquisition, perform an ATR correction if the software allows. This corrects for the depth of penetration of the IR beam, which is wavelength-dependent, making the spectrum more comparable to traditional transmission spectra.

• Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol) and a soft lab wipe.

Workflow for Spectroscopic Characterization

The logical process from sample to structural confirmation can be visualized as a clear workflow.

Caption: Workflow for IR Spectroscopic Analysis.

Comparison with Alternative Analytical Techniques

While IR spectroscopy is powerful for functional group identification, a comprehensive characterization relies on multiple techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed information about the chemical environment and connectivity of atoms. NMR would confirm the number of unique protons and carbons, their adjacencies (via splitting patterns), and the specific substitution patterns on the aromatic rings, complementing the IR data.

• Mass Spectrometry (MS): MS provides the exact molecular weight and fragmentation patterns of the molecule. This confirms the elemental composition and can reveal structural motifs as the molecule breaks apart in predictable ways.

Together, IR, NMR, and MS form a powerful triad for the unambiguous structural elucidation of novel compounds. IR provides the initial functional group "checklist," NMR provides the atomic "blueprint," and MS confirms the total "mass and components."

Conclusion

The IR spectrum of (4,5-Dimethoxy-2-nitrophenyl)(p-tolyl)methanol is predicted to be rich and highly informative. The presence of strong, characteristic bands for the hydroxyl, nitro, and ether groups serves as a robust validation of the molecule's synthesis. Furthermore, detailed analysis of the fingerprint region, particularly the C-O stretches and C-H out-of-plane bends, allows for confirmation of the secondary alcohol nature and the specific aromatic substitution patterns. By following a logical workflow of prediction, careful data acquisition, and systematic interpretation, researchers can confidently use IR spectroscopy as a primary tool in the characterization of complex organic molecules.

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